Cas no 2228406-33-3 (3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol
• CAS No: 2228406-33-3
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 6250455
• PubChem ID: 165629848
• Update Time: 2025-06-13

3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol
• EN300-1949690
• 2228406-33-3

• Inchi： 1S/C10H11BrF2O/c1-7-2-3-8(6-9(7)11)10(12,13)4-5-14/h2-3,6,14H,4-5H2,1H3
• InChI Key： OARODMVKXSPVMT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(CCO)(F)F

Computed Properties

• Exact Mass: 263.99613g/mol
• Monoisotopic Mass: 263.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol

Research Brief on 3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol (CAS: 2228406-33-3): Recent Advances and Applications

3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol (CAS: 2228406-33-3) is a fluorinated organic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoropropanol moiety and bromo-methylphenyl group, has shown promising potential as a building block in the synthesis of novel pharmaceuticals and bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol as a key intermediate in the synthesis of potent kinase inhibitors. The researchers demonstrated that the difluoropropanol group enhances the binding affinity of the resulting inhibitors to target kinases, likely due to its ability to form hydrogen bonds and modulate electronic properties. The bromo-methylphenyl moiety was found to contribute to selective interactions with hydrophobic pockets in the kinase active site.

In the field of antimicrobial research, a team from the University of Tokyo recently reported (2024) on the use of this compound in the development of novel antibacterial agents. The study showed that derivatives of 3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol exhibited significant activity against drug-resistant Gram-positive bacteria, with minimum inhibitory concentrations (MICs) in the low micromolar range. The presence of both fluorine and bromine atoms was crucial for this activity, suggesting their importance in membrane penetration and target binding.

From a synthetic chemistry perspective, several recent publications have highlighted innovative approaches to the preparation of 3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol. A 2023 Organic Letters paper described a novel catalytic system for its efficient synthesis, achieving yields of over 85% with excellent stereoselectivity. This advancement is particularly significant as it addresses previous challenges in the large-scale production of this compound, which had limited its broader application in medicinal chemistry programs.

The compound's potential in central nervous system (CNS) drug development was explored in a 2024 study published in ACS Chemical Neuroscience. Researchers found that structural analogs of 3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol could cross the blood-brain barrier effectively, making them promising candidates for the treatment of neurological disorders. The difluoropropanol moiety was identified as a key structural feature contributing to both blood-brain barrier penetration and target engagement.

Recent computational studies have provided deeper insights into the molecular interactions of this compound. Molecular docking and dynamics simulations (Journal of Chemical Information and Modeling, 2024) revealed that 3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol can adopt multiple bioactive conformations, explaining its versatility in interacting with various biological targets. These findings are guiding the rational design of more potent and selective derivatives.

In conclusion, 3-(3-bromo-4-methylphenyl)-3,3-difluoropropan-1-ol (CAS: 2228406-33-3) represents a versatile and valuable scaffold in contemporary medicinal chemistry. Its unique structural features contribute to diverse biological activities, and recent synthetic advancements have made it more accessible for drug discovery programs. Ongoing research continues to uncover new applications for this compound, particularly in areas of unmet medical need such as antimicrobial resistance and CNS disorders.